Cas no 797047-11-1 (Benzenamine, 5-bromo-2-nitro-3-(1H-pyrazol-1-yl)-)

• Product Name: Benzenamine, 5-bromo-2-nitro-3-(1H-pyrazol-1-yl)-
• CAS No: 797047-11-1
• MF: C₉H₇BrN₄O₂
• MW: 283.081480264664
• CID: 1800966
• PubChem ID: 67004761
• Update Time: 2025-04-21

Benzenamine, 5-bromo-2-nitro-3-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-bromo-2-nitro-3-(1H-pyrazol-1-yl)-
• SCHEMBL1359831
• DB-107428
• 5-Bromo-2-nitro-3-pyrazol-1-yl-phenylamine
• 797047-11-1
• GNIRJGAGOUGFMX-UHFFFAOYSA-N

• Inchi： 1S/C9H7BrN4O2/c10-6-4-7(11)9(14(15)16)8(5-6)13-3-1-2-12-13/h1-5H,11H2
• InChI Key： GNIRJGAGOUGFMX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)N1C=CC=N1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 281.97524g/mol
• Monoisotopic Mass: 281.97524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.7Ų